Cas no 1218-51-5 (alpha-Isoaphylline)

alpha-Isoaphylline structure
alpha-Isoaphylline structure
Product Name:alpha-Isoaphylline
CAS No:1218-51-5
MF:C15H24N2O
MW:248.363863945007
CID:144297
Update Time:2024-02-29

alpha-Isoaphylline Chemical and Physical Properties

Names and Identifiers

    • 7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one,dodecahydro-, (7R,7aR,14S,14aR)-
    • (7R)-1,3,4,7,7aα,8,9,10,11,13,14,14aα-Dodecahydro-7α,14α-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one
    • 11-Epiaphylline
    • 17-Oxo-α-isosparteine
    • Epiaphylline
    • α-Isoaphylline
    • alpha-Isoaphylline
    • i17-Oxo-alpha-Isosparteine
    • Inchi: 1S/C15H24N2O/c18-15-12-9-11(13-5-2-4-8-17(13)15)10-16-7-3-1-6-14(12)16/h11-14H,1-10H2/t11-,12+,13+,14+/m0/s1
    • InChI Key: YQMWQSMYVPLYDI-REWJHTLYSA-N
    • SMILES: O=C1[C@@H]2C[C@@H](CN3CCCC[C@@H]32)[C@H]2CCCCN21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 356
  • Topological Polar Surface Area: 23.6
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